N-mesityl-2-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(2-nitrophenyl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C17H18N2O3/c1-11-8-12(2)17(13(3)9-11)18-16(20)10-14-6-4-5-7-15(14)19(21)22/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: LRJSQAFWMMZTNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CC2=CC=CC=C2[N+](=O)[O-])C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

Nitrophenylacetamides are a class of organic compounds with wide-ranging applications in pharmaceuticals, materials science, and as intermediates in organic synthesis. The introduction of mesityl and nitro groups into the acetamide structure can significantly influence its reactivity, physical, and chemical properties.

Synthesis Analysis

The synthesis of nitrophenylacetamide derivatives often involves direct functionalization of the phenyl ring or coupling reactions. For instance, the reductive carbonylation of nitrobenzene to form N-(4-hydroxyphenyl)acetamide in a one-pot synthesis demonstrates the complexity and potential of synthesizing nitrophenylacetamide derivatives through catalyzed reactions (Vavasori et al., 2023).

Molecular Structure Analysis

The molecular structure of nitrophenylacetamides can be influenced by substituents on the phenyl ring. Studies on compounds such as 2-chloro-N-(3-methylphenyl)acetamide highlight the impact of substituents on molecular conformation (Gowda et al., 2007).